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Compound of Interest

Compound Name: 1-Bromo-3-ethylbenzene

Cat. No.: B123539

A Technical Guide to the Safe Handling of 1-Bromo-
3-ethylbenzene

Introduction: 1-Bromo-3-ethylbenzene (CAS No. 2725-82-8) is an aromatic organic compound
widely utilized as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals,
and other specialty chemicals.[1][2] Its molecular structure, featuring both a bromine
substituent and an ethyl group on a benzene ring, allows for diverse functionalization, making it
a valuable building block in medicinal chemistry and materials science.[1] This guide provides a
comprehensive overview of its safety data, handling precautions, and emergency procedures,
tailored for researchers and professionals in drug development and scientific laboratories.

Chemical and Physical Properties

1-Bromo-3-ethylbenzene is typically a clear, colorless to light yellow liquid under standard
conditions.[1][3] A summary of its key physical and chemical identifiers is presented below.
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Property Value Source

CAS Number 2725-82-8 [31[4]1[5]1[6]

Molecular Formula CsHoBr [311415][6]

Molecular Weight 185.06 g/mol [4151617]
Clear colorless to light yellow

Appearance . [1][3]
liquid
m-Bromoethylbenzene, (3-

Synonyms _ [51[8]
Ethylphenyl)bromide

Density 1.3493 g/cm3 [6]

Boiling Point 85 °C @ 10mm Hg [6]

Refractive Index

1.5465

[6]

Vapor Pressure

0.373 mmHg @ 25°C

[6]

Hazard Identification and GHS Classification

1-Bromo-3-ethylbenzene is classified as a combustible liquid that causes significant irritation
to the skin, eyes, and respiratory system.[9][10] Adherence to GHS guidelines is mandatory for
ensuring user safety.
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GHS Classification Code Description
Pictogram GHSO07 (Irritant) lwialt text
Signal Word Warning [10][11]
Hazard Statements H227 Combustible liquid.[8][10]
Causes skin irritation.[9][11]
H315
[12]
Causes serious eye irritation.
H319
[O1[11][12]
May cause respirator
H335 Y P Y

irritation.[7][9][11]

Toxicological Profile

The primary toxicological concerns associated with 1-Bromo-3-ethylbenzene are its irritant
effects.[2] Specific quantitative data on acute oral, dermal, or inhalation toxicity (LDso/LCso) are
currently unavailable.[12]

Endpoint Observation

No data available for oral, dermal, or inhalation

Acute Toxicity
routes.[12]
Skin Corrosion/Irritation Causes skin irritation.[9][11][12]
Serious Eye Damage/Irritation Causes serious eye irritation.[9][11][12]
Respiratory Sensitization May cause respiratory irritation.[7][9][11]

Experimental Protocols: Handling and Storage

Safe handling of 1-Bromo-3-ethylbenzene requires stringent adherence to established
laboratory protocols, combining engineering controls, personal protective equipment, and
hygiene measures.
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Engineering Controls & Storage

Ventilation: All work must be conducted in a well-ventilated area, such as a certified chemical
fume hood, to minimize inhalation exposure.[12][13] The work station should be equipped
with accessible emergency eyewash stations and safety showers.[12][14]

Storage: Store containers in a dry, cool, and well-ventilated place.[8][13] Keep containers
tightly closed when not in use.[8][13][15] The substance should be stored away from heat,
sparks, open flames, and other ignition sources.[8][12] For long-term stability, storage at 0-8
°C is recommended, protected from light.[1][12] The storage area should be locked to restrict
unauthorized access.[10][12]

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to
OSHA 29 CFR 1910.133 or European Standard EN166.[13][14]

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber) to prevent skin contact.
[12][14]

Skin and Body Protection: Wear impervious clothing, such as a lab coat, to protect the skin.
[14] Safety shoes are also recommended.[12]

Respiratory Protection: Under normal use conditions with adequate engineering controls,
respiratory protection is not typically required.[11][13]

General Handling and Hygiene Protocol

Before starting work, ensure all required engineering controls are functional and PPE is
available.

Avoid breathing fumes, mists, or vapors.[12]
Prevent all contact with skin and eyes.[12]
Wash hands, forearms, and face thoroughly after handling the chemical.[12][13]

Do not eat, drink, or smoke in the work area.[12]
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» Contaminated clothing should be removed and washed before reuse.[12]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Protocol

Remove the individual to fresh air and keep
them in a position comfortable for breathing.[12]

Inhalation [13] If the person feels unwell, call a POISON
CENTER or physician for medical advice.[11]
[12]

Immediately wash the affected area with plenty
of soap and water.[12][13] Remove all

Skin Contact contaminated clothing and shoes.[11] If skin
irritation occurs or persists, seek medical
advice.[12]

Rinse cautiously and immediately with plenty of
water for at least 15 minutes, also under the
eyelids.[11][13] Remove contact lenses, if

Eye Contact . o
present and easy to do, and continue rinsing.
[12] If eye irritation persists, get medical

attention.[15]

Wash out the mouth with water.[14] Do NOT
Ingestion induce vomiting.[14] Seek immediate medical
assistance.[13][15]

Accidental Release Measures

In the event of a spill, a structured response is necessary to mitigate exposure and
environmental contamination. The following workflow outlines the key steps for managing a
manageable laboratory-scale spill.
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Spill of 1-Bromo-3-ethylbenzene Detected

Assess Risk
(Size, Ventilation, Proximity to Drains)

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Open Sashes, Use Snorkel)

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Collect Absorbed Material
(Use Non-Sparking Tools)

Place in a Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area
and Equipment

Dispose of Waste According to
Institutional Protocols

Procedure Complete

Click to download full resolution via product page

Workflow for a manageable laboratory spill of 1-Bromo-3-ethylbenzene.
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Spill Cleanup Protocol

o Personal Precautions: Evacuate non-essential personnel from the area.[14] Equip response
personnel with full PPE as described in Section 4.2.[14]

e Environmental Precautions: Prevent the spill from spreading or entering drains and water
courses.[14]

o Containment and Cleaning: Cover the spill with an inert, non-combustible absorbent material
such as sand, silica gel, or universal binder.[14][15]

o Collection: Carefully sweep or shovel the absorbed material into a suitable, closed, and
properly labeled container for disposal.[13][15]

o Disposal: Dispose of the container and its contents at an approved waste disposal plant, in
accordance with local, regional, and national regulations.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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